Cas no 4261-17-0 (6-Pteridinecarboxaldehyde,2,4-diamino-)

6-Pteridinecarboxaldehyde,2,4-diamino- structure
4261-17-0 structure
Product Name:6-Pteridinecarboxaldehyde,2,4-diamino-
CAS No:4261-17-0
MF:C7H6N6O
MW:190.162139415741
CID:329292
PubChem ID:3080607
Update Time:2025-04-19

6-Pteridinecarboxaldehyde,2,4-diamino- Chemical and Physical Properties

Names and Identifiers

    • 6-Pteridinecarboxaldehyde,2,4-diamino-
    • 2,4-diamino-6-pteridinecarboxaldehyde
    • 2,4-diaminopteridine-6-carbaldehyde
    • CHEBI:137365
    • 6-Pteridinecarboxaldehyde, 2,4-diamino-
    • SCHEMBL11631985
    • DTXSID30195372
    • AKOS000276915
    • PD194223
    • HY-157200
    • CS-0907138
    • 2,4-diamino-6-formylpteridine
    • Daptca
    • 2,4-DA-6-FP
    • 4261-17-0
    • Inchi: 1S/C7H6N6O/c8-5-4-6(13-7(9)12-5)10-1-3(2-14)11-4/h1-2H,(H4,8,9,10,12,13)
    • InChI Key: QBSIXCBKOMWSBZ-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=C2C(C(N)=NC(N)=N2)=N1

Computed Properties

  • Exact Mass: 190.06048
  • Monoisotopic Mass: 190.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: -1.1
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.687
  • Boiling Point: 584.1°Cat760mmHg
  • Flash Point: 307°C
  • Refractive Index: 1.882
  • PSA: 120.67

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